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Compound of Interest

Compound Name: Dichlormid

Cat. No.: B166021 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals investigating the

residual effects of the herbicide safener dichlormid and the herbicides it is formulated with on

subsequent crops.

Frequently Asked Questions (FAQs)
Q1: What is dichlormid and what are its potential residual effects on subsequent crops?

A1: Dichlormid is a herbicide safener primarily used in corn to protect the crop from injury

caused by chloroacetanilide and thiocarbamate herbicides.[1] While its intended role is

protective for the target crop, the persistence of dichlormid and its co-applied herbicides in the

soil can potentially lead to carryover and cause injury to sensitive rotational crops.[2][3] The

direct phytotoxic effects of dichlormid residues on subsequent crops are not well-documented

in scientific literature; however, the herbicides it is used with are known to have residual activity.

[2][4]

Q2: How long does dichlormid persist in the soil?

A2: The soil half-life of dichlormid is reported to be between 7 and 50 days, though this can

vary significantly based on soil type, temperature, moisture, and microbial activity.[5] One

source from the Public Chemistry Database by the National Institutes of Health states that data

on its biodegradation in soil is not available.[4] Factors that slow down the degradation of the
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accompanying herbicides, such as dry conditions and high soil pH for some chemistries, can

increase the risk of carryover injury to the next crop.[2][6]

Q3: What are the typical symptoms of herbicide carryover injury in subsequent crops?

A3: Symptoms of carryover injury from herbicides commonly used with dichlormid
(chloroacetanilides and thiocarbamates) can vary depending on the subsequent crop and the

herbicide in question. General symptoms in sensitive broadleaf crops like soybeans include

stunting, chlorosis (yellowing of leaves), and leaf distortion such as cupping or crinkling.[7][8][9]

In grass crops like wheat, symptoms may include stunted growth and root inhibition.[10] It is

important to differentiate these symptoms from those caused by other stressors like nutrient

deficiencies, diseases, or other classes of herbicides.[8][11]

Q4: Can dichlormid residues affect soil health, specifically nitrogen-fixing bacteria?

A4: While there is no specific research directly linking dichlormid to negative effects on

nitrogen-fixing bacteria, some herbicides have been shown to inhibit the symbiotic relationship

between legumes and rhizobia, potentially reducing nodulation and nitrogen fixation.[12][13]

Given that legumes such as soybeans are common rotational crops after corn, this is an area

that warrants further investigation. Herbicides can alter the soil microbial community, which is

crucial for nutrient cycling and the degradation of agrochemicals.[13]

Q5: How can I test my soil for potential dichlormid and herbicide residues before planting a

subsequent crop?

A5: A soil bioassay is a practical and cost-effective method to assess the risk of herbicide

carryover. This involves growing a sensitive indicator plant in soil samples collected from the

field in question and comparing its growth to plants in untreated control soil.[14] For a more

quantitative analysis, soil samples can be sent to a laboratory for chromatographic analysis

(e.g., GC-MS or LC-MS/MS) to determine the concentration of dichlormid and the associated

herbicide.[1]

Troubleshooting Guides
Problem 1: My rotational crop (e.g., soybeans, wheat) is showing stunted growth and leaf

distortion after a corn crop where a dichlormid-safened herbicide was used.
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Possible Cause Troubleshooting Steps

Herbicide Carryover

1. Document Symptoms: Photograph the

affected plants, noting the specific type of

distortion (e.g., cupping, strapping, chlorosis).

Compare these with known herbicide injury

symptoms for the suspected herbicide family.[7]

[8][9] 2. Field Pattern Analysis: Observe the

distribution of injury in the field. Is it uniform, or

is it concentrated in areas of sprayer overlap,

headlands, or specific soil types? Patterns can

help distinguish carryover from other issues like

disease or nutrient deficiencies.[8][11] 3.

Conduct a Soil Bioassay: If not already done,

perform a retrospective bioassay with a highly

sensitive species (e.g., tomato, cucumber for

broadleaf herbicides) to confirm the presence of

phytotoxic residues.[14] 4. Soil Analysis: For a

definitive diagnosis, collect soil samples from

affected and unaffected areas and send them to

a laboratory for residue analysis of both the

primary herbicide and dichlormid.[1]

Nutrient Deficiency or Other Stressors

1. Soil Nutrient Testing: Conduct a standard soil

nutrient analysis to rule out deficiencies or

toxicities. 2. Disease and Pest Scouting:

Examine plants for signs of common diseases

or insect pests.

Problem 2: My soil analysis confirms the presence of the primary herbicide, but at levels

considered "low risk." Could dichlormid or its metabolites be contributing to the observed crop

injury?
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Possible Cause Troubleshooting Steps

Synergistic Effects or Metabolite Toxicity

1. Review Dichlormid Metabolism: Dichlormid is

metabolized in the environment, and one of its

potential degradation products is the herbicide

CDAA (allidochlor), which has its own

phytotoxicity.[15] 2. Advanced Laboratory

Analysis: In a research setting, utilize analytical

methods that can detect and quantify known

metabolites of both dichlormid and the primary

herbicide in your soil samples. 3. Controlled

Bioassays: Design a controlled experiment to

test the phytotoxicity of dichlormid and its

primary metabolites on your rotational crop, both

individually and in combination with the primary

herbicide, to investigate potential synergistic

effects.

Increased Crop Sensitivity

1. Evaluate Environmental Conditions: Assess if

the affected crop is under additional stress from

factors like cool temperatures, waterlogging, or

drought, which can increase its sensitivity to

even low levels of herbicide residues.[6]

Quantitative Data Summary
The persistence of dichlormid and the herbicides it is commonly paired with can be influenced

by various soil and environmental factors. The following table summarizes available data on the

soil half-life of dichlormid.
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Compound Soil Half-life (DT50)
Key Influencing
Factors

Reference(s)

Dichlormid 7 - 50 days

Soil type,

temperature,

moisture, microbial

activity.

[5]

Dichlormid

Data on

biodegradation in soil

not available.

- [4]

Note: There is limited and somewhat conflicting publicly available data on the soil half-life of

dichlormid. Researchers should consider this a significant knowledge gap.

Experimental Protocols
Protocol 1: Soil Bioassay for Detecting Phytotoxic
Residues
Objective: To determine if soil contains biologically active residues of herbicides that could be

harmful to a subsequent crop.

Materials:

Soil samples from the field of concern (composite samples from various locations).

Control soil known to be free of herbicide residues.

Pots (at least 4-inch diameter) with drainage holes.

Seeds of a sensitive indicator species (e.g., tomato, cucumber, oats, or the intended

rotational crop).

Greenhouse or growth chamber with controlled light and temperature.

Methodology:
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Sample Collection: Collect soil from the top 2-4 inches of the field in question. Take multiple

subsamples from different areas (e.g., high and low spots, different soil textures) and

combine them to create a representative composite sample. Also, collect a sufficient amount

of control soil.

Potting: Fill at least three pots with the field soil and three pots with the control soil. Label

each pot clearly.

Planting: Plant 3-5 seeds of the indicator species in each pot at the appropriate depth.

Incubation: Place the pots in a warm, sunny location or a growth chamber with adequate

light and temperature for germination and growth. Water the pots as needed, ensuring the

soil remains moist but not waterlogged.

Observation: Monitor the plants for at least three weeks after emergence. Observe for any

signs of injury in the plants grown in the field soil compared to the control plants. Symptoms

to look for include stunting, reduced root growth, leaf discoloration (chlorosis), and leaf

malformation (cupping, crinkling).

Interpretation: If the plants in the field soil show significant injury symptoms compared to the

control plants, it is likely that phytotoxic herbicide residues are present.

Protocol 2: Laboratory-Scale Mitigation of Dichlormid
Residues with Activated Carbon
Objective: To evaluate the efficacy of activated carbon in reducing the phytotoxicity of

dichlormid and co-applied herbicide residues in soil.

Materials:

Soil contaminated with a known concentration of a dichlormid-containing herbicide

formulation.

Powdered activated carbon (PAC).

Laboratory beakers or pots.
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Sensitive indicator plant seeds.

Analytical equipment for quantifying herbicide concentrations in soil (optional).

Methodology:

Soil Preparation: Prepare a batch of soil with a known concentration of the herbicide

formulation containing dichlormid.

Treatment Groups: Set up several treatment groups with replicates, for example:

Contaminated soil (no activated carbon).

Contaminated soil + 0.5% w/w activated carbon.

Contaminated soil + 1.0% w/w activated carbon.

Contaminated soil + 2.0% w/w activated carbon.

Uncontaminated control soil.

Incorporation: Thoroughly mix the specified amount of activated carbon into the soil for each

treatment group.

Bioassay: Plant sensitive indicator seeds in each pot. Grow the plants under controlled

conditions for 3-4 weeks.

Data Collection: Measure plant health parameters such as germination rate, shoot height,

root length, and biomass. Record any visual injury symptoms.

Analysis (Optional): At the end of the experiment, analyze the soil from each treatment group

to determine the reduction in the bioavailable concentration of the herbicide and dichlormid.

Conclusion: Evaluate the effectiveness of different rates of activated carbon in mitigating the

phytotoxic effects of the herbicide residues.
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Caption: Workflow for conducting a soil bioassay to detect herbicide residues.
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Caption: Decision logic for mitigating dichlormid/herbicide carryover.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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